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Compound of Interest

Compound Name: 1,6-Dihydroxynaphthalene

Cat. No.: B165171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
1,6-Dihydroxynaphthalene is a chemical intermediate with limited publicly available

toxicological data. This guide synthesizes the current state of knowledge regarding its

toxicological profile. Extensive searches of scientific literature and safety data repositories

reveal a significant lack of comprehensive in vivo and in vitro studies. The primary identified

hazards are irritation to the skin, eyes, and respiratory system. While one study suggests

potential endocrine-disrupting effects in an aquatic species, no quantitative data on acute or

chronic toxicity, carcinogenicity, genotoxicity, or reproductive and developmental effects in

mammals are available. This document presents the existing information and highlights the

critical data gaps to inform future research and safety assessments.
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Property Value Reference

CAS Number 575-44-0 [1][2]

Molecular Formula C₁₀H₈O₂ [1][2]

Molecular Weight 160.17 g/mol [2]

Appearance Beige powder [1]

Melting Point 130-133 °C [1]

Solubility No data available [1]

Hazard Identification
Safety Data Sheets (SDS) from multiple suppliers consistently identify 1,6-
Dihydroxynaphthalene as an irritant.[1][3][4] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals hazard statements associated with this compound

are:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Standard precautionary statements recommend avoiding contact with skin and eyes, avoiding

dust formation, and ensuring adequate ventilation during handling.[1][4]

Toxicological Data: A Notable Absence of
Quantitative Information
A thorough review of available literature and safety data reveals a significant lack of

quantitative toxicological data for 1,6-Dihydroxynaphthalene. The following sections detail the

absence of information for key toxicological endpoints.
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No data is available for the acute oral, dermal, or inhalation toxicity of 1,6-
Dihydroxynaphthalene.[1][3] Therefore, no LD50 (median lethal dose) or LC50 (median lethal

concentration) values have been established.

Skin and Eye Irritation
While classified as a skin and eye irritant, no detailed experimental studies providing scoring or

methodologies (e.g., Draize test) are publicly available.[1][3][4]

Sensitization
There is no available data to assess the potential of 1,6-Dihydroxynaphthalene to cause skin

or respiratory sensitization.[1][3]

Sub-chronic and Chronic Toxicity
No repeated dose toxicity studies have been identified, and therefore, no No-Observed-

Adverse-Effect Level (NOAEL) or Lowest-Observed-Adverse-Effect Level (LOAEL) has been

determined.

Genotoxicity
There is no available data on the genotoxic potential of 1,6-Dihydroxynaphthalene.[1][3]

Studies on the parent compound, naphthalene, indicate that while it is not typically genotoxic in

standard assays, some of its metabolites, such as naphthoquinones, can induce chromosomal

damage.[5] However, the specific genotoxicity of the 1,6-dihydroxy isomer has not been

reported.

Carcinogenicity
There are no studies available on the carcinogenic potential of 1,6-Dihydroxynaphthalene.[1]

[3] The International Agency for Research on Cancer (IARC) has not classified this specific

compound.

Reproductive and Developmental Toxicity
No data is available regarding the reproductive or developmental toxicity of 1,6-
Dihydroxynaphthalene in mammals.[1][3]
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Potential Endocrine Disruption
A study on the effects of various oxygenated polycyclic aromatic hydrocarbons on fish identified

1,6-dihydroxynaphthalene as a substance that can disrupt the differentiation of primary and

secondary sex traits in pikeperch (Sander lucioperca).[6] This suggests that 1,6-
dihydroxynaphthalene may have endocrine-disrupting properties, potentially acting as a

"biomimetic of estrogen."[6] However, this study was conducted on an aquatic species, and the

specific mechanisms and relevance to mammalian systems have not been investigated.

Metabolism and Toxicokinetics
The metabolic fate of 1,6-Dihydroxynaphthalene has not been well-characterized. In the

broader context of naphthalene metabolism, various dihydroxynaphthalene isomers are

formed.[7] Naphthalene is first metabolized by cytochrome P450 enzymes to form an epoxide,

which can then be converted to dihydrodiols and subsequently to dihydroxynaphthalenes.[7]

However, studies on human urine from individuals exposed to naphthalene have detected 1,2-

and 1,4-dihydroxynaphthalene, but 1,6-dihydroxynaphthalene was not detected.[8] This

suggests that 1,6-dihydroxynaphthalene is either not a significant metabolite of naphthalene

in humans or is rapidly metabolized and excreted.

Signaling Pathways and Mechanisms of Toxicity
Due to the lack of dedicated studies, there is no information available on the specific signaling

pathways affected by 1,6-Dihydroxynaphthalene or its detailed mechanisms of toxicity.

Experimental Protocols
As no key toxicological studies with detailed methodologies for 1,6-Dihydroxynaphthalene
have been identified in the public domain, it is not possible to provide a summary of

experimental protocols.

Conclusion and Data Gaps
The toxicological profile of 1,6-Dihydroxynaphthalene is largely incomplete. The only

consistently reported hazards are its irritant properties to the skin, eyes, and respiratory

system. The suggestion of endocrine-disrupting activity in fish warrants further investigation to

determine its relevance to mammalian health.
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The significant data gaps for all major toxicological endpoints, including acute and chronic

toxicity, genotoxicity, carcinogenicity, and reproductive toxicity, prevent a comprehensive risk

assessment. For researchers, scientists, and drug development professionals, it is crucial to

recognize this lack of data and to handle 1,6-Dihydroxynaphthalene with appropriate caution,

adhering to the safety recommendations provided in the available Safety Data Sheets. Further

research is imperative to establish a comprehensive toxicological profile for this compound.

Visualization of Data
Due to the absence of data on signaling pathways or detailed experimental workflows for 1,6-
Dihydroxynaphthalene, no diagrams can be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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